Cas no 2167672-12-8 (5-bromo-8-chloro-3-fluoro-1,7-naphthyridine)

• Product Name: 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine
• CAS No: 2167672-12-8
• MF: C₈H₃BrClFN₂
• MW: 261.48
• CID: 5174284
• Update Time: 2026-03-04

5-bromo-8-chloro-3-fluoro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• CID 135392247
• 1,7-Naphthyridine, 5-bromo-8-chloro-3-fluoro-
• 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine

• Inchi： 1S/C8H3BrClFN2/c9-6-3-13-8(10)7-5(6)1-4(11)2-12-7/h1-3H
• InChI Key： CXDRAXSCSIWAGN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=NC=2Cl)C=C(F)C=1

Experimental Properties

• Density: 1.836±0.06 g/cm3(Predicted)
• Boiling Point: 346.9±37.0 °C(Predicted)
• pka: -1.09±0.30(Predicted)

Additional information on 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine

5-Bromo-8-Chloro-3-Fluoro-1,7-Naphthyridine: A Comprehensive Overview

5-Bromo-8-Chloro-3-Fluoro-1,7-Naphthyridine, identified by the CAS number 2167672-12-8, is a heterocyclic aromatic compound with a naphthyridine framework. This compound is characterized by its unique substitution pattern, featuring bromine at the 5-position, chlorine at the 8-position, and fluorine at the 3-position. The naphthyridine system itself is a fused bicyclic structure consisting of a benzene ring and a pyridine ring, which imparts significant electronic and structural properties to the molecule.

The synthesis of 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine typically involves multi-step processes that include nucleophilic aromatic substitution, electrophilic substitution, or coupling reactions. Recent advancements in synthetic methodologies have enabled the precise control of substituent positions on the naphthyridine ring system. For instance, researchers have employed directed metallation techniques to achieve regioselective substitution patterns, which are critical for optimizing the compound's electronic properties for specific applications.

5-Bromo-8-chloro-3-fluoro-1,7-naphthyridine has garnered attention in various fields due to its unique electronic characteristics. In the realm of materials science, this compound has been explored as a potential building block for organic semiconductors. Its electron-deficient nature makes it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into conjugated polymers can enhance charge transport properties, paving the way for more efficient electronic devices.

In pharmacology, 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets makes it a candidate for designing novel therapeutic agents. For example, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer pathways. Preclinical studies suggest that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent.

The environmental impact of 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine has also been a topic of recent research. Studies on its biodegradation and persistence in various environmental matrices have provided insights into its ecological footprint. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less toxic byproducts. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 5-bromo-8-chloro-3-fluoro-1,7-naphthyridine, with its unique structural features and versatile properties, continues to be a subject of intense scientific investigation. Its applications span across materials science, pharmacology, and environmental chemistry. As research progresses, this compound is expected to contribute significantly to the development of advanced materials and therapeutic agents.